Cas no 2098120-15-9 (3-(furan-3-yl)-1H-pyrazole-4-carbonitrile)

• Product Name: 3-(furan-3-yl)-1H-pyrazole-4-carbonitrile
• CAS No: 2098120-15-9
• MF: C₈H₅N₃O
• MW: 159.144800901413
• CID: 5726067
• PubChem ID: 121212599
• Update Time: 2025-05-26

3-(furan-3-yl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(furan-3-yl)-1H-pyrazole-4-carbonitrile
• 2098120-15-9
• 3-(furan-3-yl)-1H-pyrazole-4-carbonitrile
• AKOS026722803
• F2198-3544

• Inchi： 1S/C8H5N3O/c9-3-7-4-10-11-8(7)6-1-2-12-5-6/h1-2,4-5H,(H,10,11)
• InChI Key： NKJZKXZSJHSBMK-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1=C(C#N)C=NN1

Computed Properties

• Exact Mass: 159.043261791g/mol
• Monoisotopic Mass: 159.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 65.6Ų

Additional information on 3-(furan-3-yl)-1H-pyrazole-4-carbonitrile

Introduction to 3-(furan-3-yl)-1H-pyrazole-4-carbonitrile (CAS No. 2098120-15-9)

3-(furan-3-yl)-1H-pyrazole-4-carbonitrile, identified by the chemical compound code CAS No. 2098120-15-9, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole family, which is renowned for its diverse biological activities and structural versatility. The presence of a furan substituent at the 3-position and a nitrile group at the 4-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structure of 3-(furan-3-yl)-1H-pyrazole-4-carbonitrile features a six-membered aromatic ring system composed of nitrogen and carbon atoms, which is characteristic of pyrazole derivatives. The furan moiety, attached at the 3-position, contributes to the molecule's overall reactivity and interaction with biological targets. The nitrile group at the 4-position enhances the compound's polarity and potential for hydrogen bonding, which can be crucial for its binding affinity to biological receptors.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole-furan hybrids in the development of novel therapeutic agents. These hybrids have shown promise in various pharmacological applications, including anti-inflammatory, antiviral, and anticancer activities. The specific arrangement of functional groups in 3-(furan-3-yl)-1H-pyrazole-4-carbonitrile makes it an intriguing candidate for further investigation into its pharmacological potential.

In the realm of drug discovery, the synthesis and characterization of 3-(furan-3-yl)-1H-pyrazole-4-carbonitrile have been facilitated by modern synthetic methodologies. Techniques such as multi-step organic synthesis, including cross-coupling reactions and cyclization processes, have enabled researchers to access this compound with high purity and yield. These synthetic approaches are essential for producing sufficient quantities of the compound for both preclinical studies and potential clinical trials.

The biological activity of 3-(furan-3-yl)-1H-pyrazole-4-carbonitrile has been explored in several recent studies. Research has demonstrated that this compound exhibits inhibitory effects on various enzymes and receptors involved in pathological processes. For instance, studies have shown that it may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. Additionally, its ability to modulate receptor activity has been investigated, particularly in contexts related to neurodegenerative diseases.

One of the most compelling aspects of 3-(furan-3-yl)-1H-pyrazole-4-carbonitrile is its potential as a lead compound for further drug development. By leveraging structure-based drug design principles, researchers can modify this scaffold to enhance its potency, selectivity, and pharmacokinetic properties. The combination of computational modeling and experimental validation has been instrumental in identifying promising derivatives of this compound.

The synthetic pathways for producing 3-(furan-3-yl)-1H-pyrazole-4-carbonitrile have been optimized to ensure scalability and cost-effectiveness. Industrial-scale synthesis requires careful consideration of reaction conditions, catalysts, and purification techniques to maintain high product quality. Advances in green chemistry have also influenced these processes, promoting sustainable practices that minimize waste and energy consumption.

In conclusion, 3-(furan-3-yl)-1H-pyrazole-4-carbonitrile (CAS No. 2098120-15-9) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and demonstrated biological activity make it a promising candidate for further research and development in pharmaceuticals. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.